4-fluoro-N-propionylanthranilic acid

• CAS No.: 128992-63-2
• Molecular Formula: C10H10FNO3
• Molecular Weight: 211.19 g/mol
• IUPAC Name: 4-fluoro-2-(propanoylamino)benzoic acid
• InChI: InChI=1S/C10H10FNO3/c1-2-9(13)12-8-5-6(11)3-4-7(8)10(14)15/h3-5H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key: YJBGBNAJUVVBSV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC(=C1)F)C(=O)O

Description

4-fluoro-N-propionylanthranilic acid is a useful research compound. Its molecular formula is C10H10FNO3 and its molecular weight is 211.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Propionyl chloride (1.7 ml) was added to a solution of 4-fluoroanthranilic acid (1 g) and triethylamine (2.8 ml) in 1,4-dioxane (30 ml). The mixture was heated under reflux for 4 hours, cooled and concentrated under reduced pressure. The residue was suspended in ethyl acetate and extracted with water. The organic phase was dried and evaporated and the residue purified by silica gel chromatography to give 4-fluoro-N-propionylanthranilic acid, mp 170°-171°. (Compound 9).